Thiamine monophosphate

Specification

• Description: Thiamine(1+) monophosphate(1-) is an ammonium betaine that is the conjugate base of thiamine(1+) monophosphate arising from the deprotonation of one of the phosphate hydroxy groups. It is a vitamin B1, an ammonium betaine and a thiamine phosphate. It is a conjugate base of a thiamine(1+) monophosphate. It is a conjugate acid of a thiamine(1+) monophosphate(2-).; Thiamine monophosphate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; Thiamine phosphoric acid ester is a natural product found in Homo sapiens, Brassica napus, and other organisms with data available.; Thiamine monophosphate is a metabolite found in or produced by Saccharomyces cerevisiae.; Thiamine dihydrogen phosphate ester. The monophosphate ester of thiamine. Synonyms: monophosphothiamine; vitamin B1 monophosphate.
• CAS No.: 10023-48-0
• Molecular Formula: C12H17N4O4PS
• Molecular Weight: 344.33 g/mol
• IUPAC Name: 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl hydrogen phosphate
• Standard InChI: InChI=1S/C12H17N4O4PS/c1-8-11(3-4-20-21(17,18)19)22-7-16(8)6-10-5-14-9(2)15-12(10)13/h5,7H,3-4,6H2,1-2H3,(H3-,13,14,15,17,18,19)
• Standard InChI Key: HZSAJDVWZRBGIF-UHFFFAOYSA-N
• SMILES: CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)(O)O
• Canonical SMILES: CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)(O)[O-]